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Compound of Interest

Compound Name: Tetraethylammonium acetate

Cat. No.: B072576 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tetraethylammonium acetate, a quaternary ammonium salt, is a compound of significant

interest in various scientific domains. It serves as a versatile electrolyte, a phase-transfer

catalyst, and a reagent in organic synthesis.[1] Its properties, particularly in its hydrated form,

make it a valuable component in electrochemical studies and in the formulation of ionic liquids.

[1] This guide provides a comprehensive overview of the core physicochemical properties of

Tetraethylammonium acetate, offering quantitative data, detailed experimental protocols, and

a logical workflow for its characterization. This document is intended to be a key resource for

professionals in research, drug development, and materials science.

Core Physicochemical Properties
The physicochemical properties of Tetraethylammonium acetate are summarized in the table

below. It is crucial to distinguish between the anhydrous and tetrahydrate forms, as the

presence of water molecules significantly influences properties such as molecular weight and

melting point.
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Property
Anhydrous
Tetraethylammonium
Acetate

Tetraethylammonium
Acetate Tetrahydrate

Molecular Formula C₁₀H₂₃NO₂[2] C₁₀H₂₃NO₂ · 4H₂O[1]

Molecular Weight 189.30 g/mol [2] 261.36 g/mol [1]

Appearance White crystalline solid[3]
White to pale yellow crystalline

powder[1]

Melting Point
Not available (likely

decomposes)
42-46 °C[4]

Boiling Point
Not available (likely

decomposes)
Not applicable

Solubility Data not readily available Soluble in water (100 mg/mL)

pKa
Not applicable (salt of a strong

base and weak acid)
Not applicable

CAS Number 1185-59-7[2] 67533-12-4[1]

Experimental Protocols
Detailed experimental protocols for the characterization of Tetraethylammonium acetate are

provided below. These methodologies are based on standard analytical techniques for

quaternary ammonium salts and ionic liquids.

Synthesis of Tetraethylammonium Acetate
A common method for the synthesis of tetraethylammonium salts is through the reaction of a

trialkylamine with an alkyl halide, followed by an anion exchange.[5]

Materials: Triethylamine, Ethyl acetate, a suitable solvent (e.g., acetonitrile), and an anion

exchange resin (acetate form).

Procedure:
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React triethylamine with an excess of ethyl iodide in acetonitrile to form

tetraethylammonium iodide. The reaction is typically carried out at room temperature with

stirring for several hours.

Monitor the reaction progress using a suitable technique, such as thin-layer

chromatography (TLC).

Once the reaction is complete, remove the solvent under reduced pressure to obtain the

crude tetraethylammonium iodide.

Dissolve the crude product in water and pass it through an anion exchange column

charged with acetate ions.

Collect the eluent containing Tetraethylammonium acetate.

Remove the water by lyophilization or evaporation under reduced pressure to obtain the

final product. The hydration state can be controlled by the drying process.

Melting Point Determination
The melting point is a critical indicator of purity. For hygroscopic substances like

Tetraethylammonium acetate tetrahydrate, care must be taken to prevent water absorption

during the measurement.[6]

Apparatus: Capillary melting point apparatus.

Procedure:

Ensure the Tetraethylammonium acetate sample is finely powdered.

Quickly pack the dry sample into a capillary tube to a height of 2-3 mm. For the

hygroscopic tetrahydrate, it is advisable to seal the open end of the capillary tube.[6]

Place the capillary tube in the heating block of the melting point apparatus.

Heat the sample at a controlled rate. A slower heating rate (e.g., 1-2 °C per minute) near

the expected melting point will yield a more accurate reading.
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Record the temperature at which the first droplet of liquid appears and the temperature at

which the entire sample becomes liquid. This range represents the melting point.

Solubility Determination
The solubility of Tetraethylammonium acetate can be determined in various solvents to

understand its behavior in different media.

Apparatus: Analytical balance, volumetric flasks, temperature-controlled shaker or bath.

Procedure (for a given solvent):

Prepare a series of saturated solutions by adding an excess amount of

Tetraethylammonium acetate to a known volume of the solvent in separate flasks.

Equilibrate the flasks at a constant temperature using a shaker or bath for a sufficient

period (e.g., 24 hours) to ensure saturation.

After equilibration, allow the undissolved solid to settle.

Carefully withdraw a known volume of the supernatant liquid, ensuring no solid particles

are transferred.

Determine the concentration of Tetraethylammonium acetate in the aliquot. This can be

done by evaporating the solvent and weighing the residue, or by a suitable analytical

technique such as titration or spectroscopy.

Express the solubility as the mass of solute per volume or mass of solvent (e.g., g/100 mL

or g/100 g).

Thermal Stability Analysis (Thermogravimetric Analysis
- TGA)
TGA is used to evaluate the thermal stability of a compound by measuring its mass change as

a function of temperature.[7]

Apparatus: Thermogravimetric Analyzer (TGA).[8]
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Procedure:

Accurately weigh a small amount of the Tetraethylammonium acetate sample (typically

5-10 mg) into a TGA pan.[9]

Place the pan in the TGA furnace.

Heat the sample under a controlled atmosphere (e.g., nitrogen or air) at a constant heating

rate (e.g., 10 °C/min).[10]

Record the mass of the sample as a function of temperature.

The resulting TGA curve will show the temperatures at which mass loss occurs, indicating

decomposition or dehydration. The onset temperature of decomposition is a key measure

of thermal stability.

Physicochemical Characterization Workflow
The following diagram illustrates a general workflow for the physicochemical characterization of

a chemical compound like Tetraethylammonium acetate.
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Caption: Workflow for the physicochemical characterization of Tetraethylammonium acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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